Cas no 2097957-82-7 (3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097957-82-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 5724074
• PubChem ID: 122239108
• Update Time: 2025-06-13

3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040812085
• 2097957-82-7
• 3-cyclopropyl-6-(difluoromethyl)-1H-pyrimidine-2,4-dione
• 3-cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• F1967-7403
• 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C8H8F2N2O2/c9-7(10)5-3-6(13)12(4-1-2-4)8(14)11-5/h3-4,7H,1-2H2,(H,11,14)
• InChI Key： OYRWZXRDHKDSAV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)C1CC1)=O)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097957-82-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097957-82-7) represents a fascinating scaffold in the realm of chemical biology and medicinal chemistry. Its unique structural features—comprising a cyclopropyl group, a difluoromethyl substituent, and a tetrahydropyrimidine core with diketone functionality—make it a promising candidate for the development of novel therapeutic agents. This introduction delves into the compound's structural characteristics, synthetic pathways, and its potential applications, particularly in the context of recent advancements in drug discovery and molecular targeting.

The structural motif of 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by its rigid cyclopropyl ring and the electron-withdrawing effect of the difluoromethyl group. These features contribute to significant conformational constraints and electronic properties that can be exploited for selective binding interactions with biological targets. The tetrahydropyrimidine core is a well-known pharmacophore in medicinal chemistry, frequently found in bioactive molecules such as antiviral and anticancer agents. The diketone moiety further enhances the compound's reactivity and potential for further derivatization.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of a difluoromethyl group in this compound not only imparts metabolic resilience but also influences its electronic properties, making it an attractive scaffold for designing molecules with enhanced binding interactions. For instance, fluorine atoms can participate in favorable dipole-dipole interactions or hydrogen bonding networks with biological targets, thereby improving drug efficacy.

The synthesis of 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic transformations that showcase the compound's synthetic versatility. Key synthetic strategies include cyclopropanation reactions to introduce the cyclopropyl group followed by functional group transformations such as condensation reactions to form the tetrahydropyrimidine ring system. The introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic approaches highlight the compound's adaptability for further chemical modifications.

In the context of drug discovery, this compound has garnered attention for its potential applications in oncology and antiviral therapies. The tetrahydropyrimidine scaffold is closely associated with molecules that exhibit inhibitory activity against enzymes involved in cancer cell proliferation and viral replication. Preliminary computational studies suggest that 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may interact with key residues in target proteins through hydrophobic interactions mediated by the cyclopropyl ring and dipole interactions facilitated by the diketone moiety.

Moreover, recent advances in structure-based drug design have enabled more precise predictions of molecular interactions at the atomic level. High-resolution crystal structures of protein-ligand complexes have provided insights into how modifications such as the difluoromethyl group can enhance binding affinity by optimizing van der Waals contacts or hydrophobic clustering. These findings are particularly relevant for designing next-generation inhibitors targeting enzymes like kinases or proteases that play critical roles in disease pathways.

The compound's potential as an antiviral agent has also been explored through molecular dynamics simulations and enzyme inhibition assays. The rigid framework of 3-Cyclopropyl-6-(difluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may facilitate stable binding to viral proteases or polymerases by locking key functional groups into optimal conformations for substrate mimicry or transition state stabilization. This underscores the importance of scaffold-based approaches in identifying novel antiviral candidates.

Another area where this compound shows promise is in modulating immune responses through interaction with immune checkpoint receptors or signaling pathways. The unique combination of structural features makes it a versatile tool for investigating immunological mechanisms at both cellular and molecular levels. For instance，studies suggest that derivatives of this scaffold may modulate immune cell function by interfering with ligand-receptor interactions critical for immune regulation.

Future directions in research may focus on exploring analogs of 3-Cyclopropyl-6-(difluoromethyl)-1，2，3，4-tetrahydropyrimidine-2，4-dione with modified substituents to optimize potency、selectivity，and pharmacokinetic profiles。 Advances in flow chemistry and automated synthesis platforms could accelerate the discovery process by enabling rapid screening of large libraries of related compounds. Additionally，the integration of machine learning models for predicting biological activity would further streamline hit identification and lead optimization efforts.

In conclusion，3-Cyclopropyl-6-(difluoromethyl)-1，2，3，4-tetrahydropyrimidine-2，4-dione (CAS No. 2097957-82-7) stands out as a structurally intriguing molecule with significant potential across multiple therapeutic areas。 Its unique combination of features—such as the cyclopropyl ring、the difluoromethyl substituent、and the tetrahydropyrimidine core—makes it an attractive scaffold for medicinal chemists seeking novel bioactive molecules。 As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in drug discovery initiatives aimed at addressing unmet medical needs.